Cas no 73970-92-0 (1,2,4-Triazolidine-3,5-dione, 4-phenyl-1-(2-propenyl)-)

• Product name: 1,2,4-Triazolidine-3,5-dione, 4-phenyl-1-(2-propenyl)-
• CAS No: 73970-92-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 541764
• PubChem ID: 10030833

1,2,4-Triazolidine-3,5-dione, 4-phenyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-phenyl-1-(2-propenyl)-
• 4-phenyl-1-prop-2-enyl-1,2,4-triazolidine-3,5-dione
• 73970-92-0
• DTXSID60434408

• Inchi： InChI=1S/C11H11N3O2/c1-2-8-13-11(16)14(10(15)12-13)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,12,15)
• InChI Key： DTCNBFNYWHARQU-UHFFFAOYSA-N
• SMILES： C=CCN1C(=O)N(C(=O)N1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų